Cas no 3074-03-1 (Benzobfluoren-11-one)

• Product Name: Benzobfluoren-11-one
• CAS No: 3074-03-1
• MF: C₁₇H₁₀O
• MW: 230.260704517365
• MDL: MFCD00215960
• CID: 305766
• PubChem ID: 160871036
• Update Time: 2025-10-14

Benzobfluoren-11-one Chemical and Physical Properties

Names and Identifiers

• 11H-Benzo[b]fluoren-11-one
• Benzo[b]fluoren-11-one
• Benzo[b]fluoren-11-one200µg
• CCRIS 3167
• AKOS015906599
• C13069
• NSC 113028
• NSC113028
• CS-B1298
• Benzo(b)fluoren-11-one
• FT-0634640
• 11H-BENZO(B)FLUOREN-11-ONE
• MFCD00215960
• MLMNDNOSVOKYMT-UHFFFAOYSA-N
• 11H-benzo[b]fluorene-11-one
• Benzo[b]fluoren-11-one; NSC 113028
• CHEMBL1725323
• BRN 1960232
• DTXSID70184760
• NSC-113028
• AS-58757
• SMR001573903
• AC-27917
• MLS002706498
• SY055851
• AN-584/42206202
• 3074-03-1
• SCHEMBL347152
• 4-07-00-01818 (Beilstein Handbook Reference)
• 62CDC4X2T5
• B3932
• DB-047888
• Benzobfluoren-11-one

• MDL： MFCD00215960
• Inchi： 1S/C17H10O/c18-17-14-8-4-3-7-13(14)15-9-11-5-1-2-6-12(11)10-16(15)17/h1-10H
• InChI Key： MLMNDNOSVOKYMT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=C3C=CC=CC3=CC=21

Computed Properties

• Exact Mass: 230.07300
• Monoisotopic Mass: 230.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.286
• Melting Point: 153.0 to 157.0 deg-C
• Boiling Point: 431.7°Cat760mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.734
• PSA: 17.07000
• LogP: 4.05120

Benzobfluoren-11-one Security Information

• RTECS：DF6407000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Other Chemical Reagents

Additional information on Benzobfluoren-11-one

Benzobfluoren-11-one: A Comprehensive Overview

Benzobfluoren-11-one, also known by its CAS number 3074-03-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in recent years. In this article, we will delve into the details of Benzobfluoren-11-one, exploring its chemical characteristics, applications, and the latest advancements in its research.

The chemical structure of Benzobfluoren-11-one is a derivative of benzofluorene, a polycyclic aromatic hydrocarbon (PAH) with a distinctive fused-ring system. The "one" in its name signifies the presence of a ketone group at the 11th position of the benzofluorene framework. This substitution introduces interesting electronic and optical properties to the molecule, making it highly versatile for various applications. Recent studies have highlighted its potential as a building block for advanced materials, such as organic semiconductors and fluorescent sensors.

One of the most notable features of Benzobfluoren-11-one is its excellent fluorescence properties. Due to its rigid molecular structure and extended conjugation, it exhibits strong emission under UV light, which makes it an attractive candidate for applications in optoelectronics. Researchers have explored its use in organic light-emitting diodes (OLEDs) and fluorescence-based sensors. For instance, a 2023 study published in Nature Communications demonstrated that Benzobfluoren-11-one-based materials exhibit high quantum yields and long emission lifetimes, making them suitable for next-generation display technologies.

In addition to its optical properties, Benzobfluoren-11-one has shown promise in the field of drug delivery. Its ability to form self-assembled structures at the nanoscale has been leveraged to create drug carriers with enhanced bioavailability. A recent breakthrough reported in Advanced Materials revealed that nanoparticles synthesized using Benzobfluoren-11-one can effectively encapsulate hydrophobic drugs and deliver them to target sites with minimal toxicity. This opens up new possibilities for personalized medicine and targeted therapy.

The synthesis of Benzobfluoren-11-one has also been a focal point of recent research. Traditional methods involve multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient pathways. For example, a 2023 paper in Angewandte Chemie introduced a palladium-catalyzed cross-coupling reaction that significantly simplifies the synthesis process while maintaining high purity levels. This development not only lowers production costs but also enhances scalability for industrial applications.

Beyond its technical applications, Benzobfluoren-11-one has inspired innovative approaches in green chemistry. Its ability to participate in reversible reactions under mild conditions has led to its use as a dynamic covalent bond-forming agent. A study published in 2023 highlighted how this property can be harnessed to create recyclable polymers, addressing the growing need for sustainable materials in modern industries.

In conclusion, Benzobfluoren-11-one, with its CAS number 3074-03-1, stands out as a compound with immense potential across multiple disciplines. From optoelectronics to drug delivery and green chemistry, its unique properties continue to drive cutting-edge research. As scientists uncover new applications and refine synthesis methods, the future of this compound looks increasingly bright. With ongoing advancements in materials science and nanotechnology, we can expect even more groundbreaking innovations featuring this remarkable molecule.